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Compound of Interest

Compound Name: Docosyl acrylate

Cat. No.: B102722

Essential Safety and Handling Guide for Docosyl
Acrylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Docosyl
acrylate (CAS No. 18299-85-9). Given that Docosyl acrylate is classified as a skin and eye
irritant, strict adherence to safety protocols is paramount to ensure the well-being of laboratory
personnel and to prevent environmental contamination.[1][2][3] This document outlines the
necessary personal protective equipment (PPE), safe handling procedures, and compliant
disposal methods.

Summary of Chemical Safety Information

Docosyl acrylate is a solid at room temperature, appearing as a white to very pale yellow
crystal or lump.[4] It is recognized as causing skin irritation and serious eye irritation.[5]
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Property Value Reference
Chemical Name Docosyl acrylate [1114]

CAS Number 18299-85-9 [11[4]
Molecular Formula C25H4802 [1114]
Molecular Weight 380.65 g/mol [1]

Physical State Solid (Crystal - Lump) [4]

Melting Point 45.0t0 49.0 °C [1]

Boiling Point 455.7 °C (Predicted) [1]

GHS Hazard Statements

H315: Causes skin
irritationH319: Causes serious [2]

eye irritation

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is critical when handling Docosyl acrylate to minimize

exposure. The following table outlines the recommended PPE.
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Body Part

Recommended PPE

Specifications and Best
Practices

Hands

Double-gloving with nitrile

gloves

While specific breakthrough
time data for Docosyl acrylate
is limited, studies on other
acrylates show that nitrile and
butyl rubber gloves offer
superior protection compared
to natural rubber.[6] For tasks
under 60 minutes, double-
gloving with nitrile gloves is
recommended.[7] Gloves
should be inspected for any
signs of degradation before
use and changed immediately

if contaminated.

Eyes/Face

Safety glasses with side
shields or chemical splash
goggles. A face shield is
recommended when handling

larger quantities.

Standard eye protection is
mandatory to prevent contact
with dust or particles of

Docosyl acrylate.[5]

Body

Protective clothing, such as a

lab coat.

A lab coat should be worn to
protect the skin from accidental

contact.

Respiratory

Dust respirator

A dust respirator should be
used, particularly when there is
a risk of generating dust or
aerosols.[5] All handling should
be conducted in a well-
ventilated area, preferably

within a chemical fume hood.

Operational Plan: From Receipt to Disposal
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A systematic approach to handling Docosyl acrylate is essential for safety and regulatory
compliance.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any damage or signs of leakage.

o Storage: Store the container in a cool, dark, and well-ventilated area.[5] Keep it tightly closed
and away from incompatible materials such as oxidizing agents.[5]

Handling and Use

o Preparation: Before handling, ensure that an emergency eyewash station and safety shower
are readily accessible.

» Donning PPE: Put on all required PPE as outlined in the table above.

» Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume
hood to minimize inhalation exposure. Use caution to avoid generating dust.

» Cleaning: After handling, thoroughly wash hands and any exposed skin with soap and water.
Decontaminate all work surfaces.

Disposal Plan

Proper disposal of Docosyl acrylate and any contaminated materials is crucial to prevent
environmental harm and adhere to regulations.

e Unused Product: Do not dispose of Docosyl acrylate down the drain.[8] It should be
collected in a designated, labeled hazardous waste container.

o Contaminated Materials: All items that have come into contact with Docosyl acrylate,
including gloves, weigh boats, and paper towels, must be treated as hazardous waste and
placed in a sealed, labeled container for disposal.

o Waste Management: Follow your institution's hazardous waste disposal procedures. This
may involve dissolving the material in a combustible solvent for incineration in a chemical
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incinerator equipped with an afterburner and scrubber.[5] Always consult with your local and
regional authorities for specific disposal regulations.[5]

Experimental Protocols

Below are summaries of standard methodologies relevant to the assessment of chemicals like
Docosyl acrylate.

Glove Permeation Testing (Based on ASTM F739)

This protocol determines the resistance of a protective clothing material to permeation by a
chemical under continuous contact.

e A specimen of the glove material is placed in a test cell, separating a challenge liquid (the
chemical) from a collection medium.

e The collection medium is periodically sampled and analyzed to detect the presence of the
chemical.

e The breakthrough detection time (the time from the start of the test to the detection of the
chemical in the collection medium) and the steady-state permeation rate are determined.[9]
[10]

In Vitro Skin Irritation Test (Based on OECD Guideline
439)

This non-animal test method assesses the potential of a chemical to cause skin irritation.

A reconstructed human epidermis (RhE) tissue model is used, which mimics the properties
of human skin.[11][12]

e The test chemical is applied topically to the surface of the RhE tissue.[12]

» After a specific exposure period, the tissue is rinsed, and cell viability is measured using a
colorimetric assay (e.g., MTT assay).[11][12]

e Areduction in cell viability below a certain threshold (typically 50%) indicates that the
chemical is an irritant.[11][12]

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.tcichemicals.com/BE/en/sds/D5075_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/D5075_EU_6N.pdf
https://www.benchchem.com/product/b102722?utm_src=pdf-body
https://gcttg.com/en/protective-textiles-chemical-barrier-test-methods/
https://publications.aiha.org/202004-chemical-protective-clothing-101
https://iivs.org/assays/dermal/skin-irritation-test/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://iivs.org/assays/dermal/skin-irritation-test/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://iivs.org/assays/dermal/skin-irritation-test/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Visual Workflow for Handling and Disposal

The following diagram illustrates the logical flow for the safe handling and disposal of Docosyl
acrylate.
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Workflow for Handling and Disposal of Docosyl Acrylate
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Don Appropriate PPE
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Use in Experiment

Post-HandIin%& Cleanup

Decontaminate Work Surfaces

l Waste Disposal

Wash Hands Thoroughly Collect Solid Waste in Labeled Container

e — —— Collect Contaminated PPE and Materials

Dispose via Institutional Hazardous Waste Program

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of Docosyl acrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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